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Compound of Interest

Compound Name: PW0729

Cat. No.: B15608950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PW0729 is a potent and selective G protein-biased agonist of the orphan G protein-coupled

receptor 52 (GPR52). Identified as compound 15b in recent medicinal chemistry efforts,

PW0729 serves as a valuable pharmacological tool for investigating GPR52 activation,

signaling bias, and its therapeutic potential in neuropsychiatric and neurological disorders.[1][2]

[3][4][5] These application notes provide detailed protocols for the proper dissolution and

storage of PW0729 to ensure its stability and efficacy in experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PW0729 is presented in the table

below for easy reference.
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Property Value Source

Compound Name
PW0729 (also known as

compound 15b)
[1][2][4][5]

CAS Number 2767348-36-5 [1][2][6]

Molecular Formula C₂₃H₂₂F₃N₃O₂ [6]

Molecular Weight 429.43 g/mol [6]

Target GPR52 Agonist [1][2][3][7]

Biological Activity

Potent, selective, G protein-

biased agonist of orphan

GPR52 with an EC₅₀ of 47 nM

in a cAMP assay.[3]

[3]

Signaling Pathway
PW0729 acts as a biased agonist at GPR52, primarily activating the Gαs protein signaling

cascade. This leads to the stimulation of adenylyl cyclase, which in turn increases intracellular

levels of cyclic AMP (cAMP). This signaling pathway is crucial for the receptor's function in the

central nervous system.[4][5][8]
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Caption: GPR52 signaling pathway activated by PW0729.
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Dissolution Protocol for Stock Solution
This protocol describes the preparation of a concentrated stock solution of PW0729, which can

be further diluted for various in vitro and in vivo applications.

Materials:

PW0729 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibrate the vial of PW0729 powder to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of PW0729 powder using an analytical balance.

Add the appropriate volume of DMSO to the PW0729 powder to achieve the desired stock

solution concentration (e.g., 10 mM or 25 mg/mL).

Vortex the solution thoroughly until the PW0729 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to avoid

repeated freeze-thaw cycles.

Storage Protocol
Proper storage of PW0729 is critical for maintaining its stability and activity over time.
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Stock Solution Storage:

Short-term (1-2 weeks): Store the DMSO stock solution at 4°C.

Long-term: For extended storage, it is recommended to store the aliquoted stock solution at

-20°C or -80°C.

Solid Powder Storage:

Store the solid PW0729 powder at room temperature in a dry, dark place.[2]

Experimental Workflow
The following diagram illustrates a typical workflow for preparing a working solution of PW0729
for in vitro experiments from a powdered solid.
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Caption: Workflow for PW0729 solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15608950?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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